Comparative Reaction Yield in One-Carbon Ring Expansion: Target Compound vs. Closest Analog
Under the same ring-expansion protocol (TMS-OTf, N,N-diisopropylethylamine), 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde yields the corresponding 2-methylenecyclohexyl product in 80% [1]. The closest structural analog for which data could be retrieved, 1-[(Trimethylsilyl)methyl]cyclobutanecarbaldehyde, also undergoes the reaction, but its yield under identical conditions is not disclosed in the primary reference, precluding a direct head-to-head comparison [2]. Consequently, no quantified differentiation can be established.
| Evidence Dimension | Isolated Reaction Yield (One-Carbon Ring Expansion) |
|---|---|
| Target Compound Data | 80% |
| Comparator Or Baseline | 1-[(Trimethylsilyl)methyl]cyclobutanecarbaldehyde: Yield not reported in the same study |
| Quantified Difference | Cannot be calculated; comparator yield is absent |
| Conditions | Reaction: TMS-OTf, i-Pr2NEt, solvent not specified in abstract; Reference: Tetrahedron Lett. 1989, 30, 6551-6554 |
Why This Matters
The known 80% yield provides a baseline for scientific selection, but the absence of a comparator's yield means procurement decisions cannot be driven by claims of superiority.
- [1] Molaid.com. 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde | 118813-71-1. https://www.molaid.com/MS_18965856 (accessed May 1, 2026). View Source
- [2] TANINO, KEIJI; SATO, KAZUSHIGE; KUWAJIMA, ISAO. Tetrahedron Lett. 1989, 30, 6551-6554. View Source
